Cas no 75336-86-6 ((2R)-2-methylpiperazine)

• Product Name: (2R)-2-methylpiperazine
• CAS No: 75336-86-6
• MF: C₅H₁₂N₂
• MW: 100.162180900574
• MDL: MFCD00192317
• CID: 59685
• PubChem ID: 24864687
• Update Time: 2025-04-18

(2R)-2-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• (R)-(-)-2-Methylpiperazine
• R-MP
• (R)-2-METHYLPIPERAZINE
• PIPERAZINE, 2-METHYL-, (2R)-
• R-(-)-2-Methylpiperazine100.15
• (R)-(-)-2-METHYL PIPERAZINE HCL
• (R)-(+)-2-Methylpiperazine
• R)-(-)-2-Methylpiperazine
• (2R)-2-methyl-piperazine
• (R)-(-)-2-methyl-piperazine
• (R)-2-(-)-methylpiperazine
• (R)-2-Methyl-Piperazine
• AG-H-00190
• PubChem15034
• R-(-)-2-methyl-piperazine
• R-2-Methylpiperazine
• (2R)-2-methylpiperazine
• 2-Methylpiperazine, (R)-
• r-(-)-2-methylpiperazine
• P4XU643R8W
• (R)-3-Methylpiperazine
• (+)-2-Methylpiperazine
• R-(+)-2-Methylpiperazine
• (R)-2-Methyl-1-piperazine
• 2alpha-Methylpiperazine
• (R)2-methylpiperazine
• 2(R)-methylpiperazine
• (R)-2-methylpiperazin
• 2(R)-methyl pi
• (R)(-)-2-methylpiperazine
• AM81348
• (R)-(-)-2-Methylpiperazine, 97%
• (R)-2-methy 1-piperazine
• BCP19769
• MFCD00192317
• A801965
• A9603
• 2-(R)-methylpiperazine
• 2-(R)-methyl piperazine
• PS-9320
• DTXSID30226296
• (R)-(-)-2-Methylpiperazine;(R)-2-METHYLPIPERAZINE
• DS-0786
• (2R)-2-methyl-piperizine
• AKOS015840075
• AC-4396
• (R)-2-Methyl piperazine (L)tataric acid salt
• M2091
• (R)-2-methyl piperazine
• 75336-86-6
• CS-W020739
• SCHEMBL17120
• HY-34767
• Q27286182
• EN300-60346
• R-(+)-2-methylpiperizine
• BP-11286
• 2(R)-methyl piperazine
• JOMNTHCQHJPVAZ-RXMQYKEDSA-N
• UNII-P4XU643R8W
• DB-005522

• MDL： MFCD00192317
• Inchi： 1S/C5H12N2/c1-5-4-6-2-3-7-5/h5-7H,2-4H2,1H3/t5-/m1/s1
• InChI Key： JOMNTHCQHJPVAZ-RXMQYKEDSA-N
• SMILES： N1CCNC[C@H]1C
• BRN： 3647994

Computed Properties

• Exact Mass: 100.10016
• Monoisotopic Mass: 100.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 24.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 0.9305 (estimate)
• Melting Point: 91-93 °C (lit.)
• Boiling Point: 155-156 ºC
• Flash Point: Fahrenheit: 149 ° f
  Celsius: 65 ° c
  
• Refractive Index: 1.4378 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 24.06
• LogP: 0.22530
• Sensitiveness: Air Sensitive & Hygroscopic
• Specific Rotation: -18 º (c=1, toluene)
• Optical Activity: [α]20/D −16.5°, c = 5 in benzene
• Solubility: Soluble in water.

(2R)-2-methylpiperazine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H228-H315-H319-H335
• Warning Statement： P210-P261-P305+P351+P338
• Hazardous Material transportation number：UN 1325
• WGK Germany：2
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36/37/39
• Hazardous Material Identification：
• Risk Phrases：R11;R34
• Safety Term：S16;S26;S36/37/39;S45
• Packing Group：III
• Hazard Level：4.1
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines